Cas no 916420-75-2 (3-[4-Chloro-3-(trifluoromethoxy)phenyl]propionic acid)

• Product Name: 3-[4-Chloro-3-(trifluoromethoxy)phenyl]propionic acid
• CAS No: 916420-75-2
• MF: C₁₀H₈ClF₃O₃
• MW: 268.616932868958
• MDL: MFCD09025399
• CID: 3161347
• PubChem ID: 46737567
• Update Time: 2025-10-28

3-[4-Chloro-3-(trifluoromethoxy)phenyl]propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-Chloro-3-(trifluoromethoxy)phenyl]propionic acid
• Benzenepropanoic acid, 4-chloro-3-(trifluoromethoxy)-
• MFCD09025399
• 916420-75-2
• JS-4636
• 3-(4-Chloro-3-(trifluoromethoxy)phenyl)propanoic acid
• 3-[4-Chloro-3-(trifluoromethoxy)-phenyl]propionic acid
• 3-[4-chloro-3-(trifluoromethoxy)phenyl]propanoic acid
• AKOS015956449
• 3-(4-Chloro-3-(trifluoromethoxy)phenyl)propanoicacid

• MDL： MFCD09025399
• Inchi： 1S/C10H8ClF3O3/c11-7-3-1-6(2-4-9(15)16)5-8(7)17-10(12,13)14/h1,3,5H,2,4H2,(H,15,16)
• InChI Key： ROVQVQLEWTVHFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC(F)(F)F)CCC(=O)O

Computed Properties

• Exact Mass: 268.0114063g/mol
• Monoisotopic Mass: 268.0114063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

3-[4-Chloro-3-(trifluoromethoxy)phenyl]propionic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-[4-Chloro-3-(trifluoromethoxy)phenyl]propionic acid

Recent Advances in the Study of 3-[4-Chloro-3-(trifluoromethoxy)phenyl]propionic acid (CAS: 916420-75-2)

3-[4-Chloro-3-(trifluoromethoxy)phenyl]propionic acid (CAS: 916420-75-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and metabolic disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of 3-[4-Chloro-3-(trifluoromethoxy)phenyl]propionic acid is its role as a precursor in the development of novel non-steroidal anti-inflammatory drugs (NSAIDs). Researchers have demonstrated that modifications to its chemical structure can enhance its selectivity for cyclooxygenase-2 (COX-2), thereby reducing gastrointestinal side effects commonly associated with traditional NSAIDs. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in preclinical models of rheumatoid arthritis, with promising results in reducing inflammation and pain.

In addition to its anti-inflammatory properties, recent investigations have uncovered its potential as a modulator of peroxisome proliferator-activated receptors (PPARs), which play a critical role in lipid metabolism and glucose homeostasis. A study conducted by a team at the University of Cambridge revealed that derivatives of 3-[4-Chloro-3-(trifluoromethoxy)phenyl]propionic acid exhibit significant PPAR-γ agonistic activity, suggesting its utility in the treatment of type 2 diabetes and metabolic syndrome. These findings were further supported by in vitro and in vivo experiments, which demonstrated improved insulin sensitivity and reduced adiposity in animal models.

The synthesis of 3-[4-Chloro-3-(trifluoromethoxy)phenyl]propionic acid has also seen methodological improvements. A recent paper in Organic Process Research & Development described a more efficient and scalable synthetic route, utilizing palladium-catalyzed cross-coupling reactions to achieve higher yields and purity. This advancement is particularly relevant for industrial-scale production, addressing previous challenges related to cost and reproducibility.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 3-[4-Chloro-3-(trifluoromethoxy)phenyl]propionic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research is focused on optimizing its pharmacokinetic profile through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-[4-Chloro-3-(trifluoromethoxy)phenyl]propionic acid (CAS: 916420-75-2) represents a versatile scaffold with significant potential in drug discovery. Its applications span anti-inflammatory, metabolic, and possibly other therapeutic areas, making it a compound of high interest for future research. Continued exploration of its biological mechanisms and synthetic pathways will be crucial for unlocking its full therapeutic potential.